Cas no 854102-51-5 ((3R)-3-{(tert-butoxy)carbonylamino}-6-methoxy-6-oxohexanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-6-methoxy-6-oxohexanoic acid
• CAS No: 854102-51-5
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• MDL: MFCD31666373
• CID: 4660525
• PubChem ID: 102586937
• Update Time: 2025-10-17

(3R)-3-{(tert-butoxy)carbonylamino}-6-methoxy-6-oxohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{[(tert-butoxy)carbonyl]amino}-6-methoxy-6-oxohexanoic acid
• (3R)-3-{(tert-butoxy)carbonylamino}-6-methoxy-6-oxohexanoic acid

• MDL： MFCD31666373
• Inchi： 1S/C12H21NO6/c1-12(2,3)19-11(17)13-8(7-9(14)15)5-6-10(16)18-4/h8H,5-7H2,1-4H3,(H,13,17)(H,14,15)/t8-/m1/s1
• InChI Key： BQRPQYGOOWCDMZ-MRVPVSSYSA-N
• SMILES： C(O)(=O)C[C@H](NC(OC(C)(C)C)=O)CCC(OC)=O

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-6-methoxy-6-oxohexanoic acid

Introduction to (3R)-3-{(tert-butoxy)carbonylamino}-6-methoxy-6-oxohexanoic Acid (CAS No. 854102-51-5)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-6-methoxy-6-oxohexanoic acid, with the CAS registry number 854102-51-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a tert-butoxy carbonyl group, a methoxy substituent, and a chiral center at the third carbon atom. These features make it a valuable substrate for exploring stereochemistry, enzymatic catalysis, and drug design.

The tert-butoxy carbonyl (Boc) group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during the assembly of complex molecules. In this compound, the Boc group is attached to an amino acid derivative, highlighting its potential use in peptide engineering and medicinal chemistry. The methoxy group at the sixth position introduces additional electronic effects, influencing the compound's solubility, stability, and interaction with biological systems.

Recent studies have focused on the stereochemical properties of this compound, particularly its enantiomeric purity and its ability to act as a substrate in asymmetric catalysis. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and confirm the configuration at the chiral center. These findings have significant implications for the development of enantioselective reactions and the synthesis of biologically active compounds.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. Its unique structure allows it to interact with specific protein domains, making it a potential lead molecule for drug discovery programs. For instance, studies have demonstrated its ability to modulate the activity of serine proteases, a class of enzymes implicated in various pathological conditions such as inflammation and cancer.

The synthesis of (3R)-3-{(tert-butoxy)carbonylamino}-6-methoxy-6-oxohexanoic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the chiral center via asymmetric induction techniques, such as enzymatic resolution or chiral auxiliary methods. The incorporation of the tert-butoxy carbonyl group is typically achieved through standard peptide coupling reactions or via preformed activated esters.

From an industrial perspective, this compound represents a valuable intermediate for the production of more complex molecules, including peptides and small-molecule drugs. Its stability under various reaction conditions and its compatibility with common synthetic protocols make it an attractive building block in medicinal chemistry.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound further. Collaborative efforts between academic institutions and pharmaceutical companies are focusing on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models. These studies are expected to provide deeper insights into its mechanism of action and pave the way for clinical development.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-6-methoxy-6-oxohexanoic acid (CAS No. 854102-51-5) stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure, coupled with its versatile functional groups, positions it as a key player in advancing our understanding of molecular interactions and therapeutic design.